(Z)-2-(5-(4-methylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N'-phenylacetohydrazide

• IUPAC Name: 2-[(5Z)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N'-phenylacetohydrazide
• InChI: InChI=1S/C19H17N3O2S2/c1-13-7-9-14(10-8-13)11-16-18(24)22(19(25)26-16)12-17(23)21-20-15-5-3-2-4-6-15/h2-11,20H,12H2,1H3,(H,21,23)/b16-11-
• InChI Key: COZOUAGZFZEHDH-WJDWOHSUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NNC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NNC3=CC=CC=C3
• Molecular Formula: C19H17N3O2S2
• Molecular Weight: 383.5 g/mol

Description

(Z)-2-(5-(4-methylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N'-phenylacetohydrazide is a useful research compound. Its molecular formula is C19H17N3O2S2 and its molecular weight is 383.48. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(5-(4-methylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N'-phenylacetohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(5-(4-methylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N'-phenylacetohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Supramolecular Structures

The compound has been studied for its supramolecular structures, revealing unique hydrogen-bonded dimers, chains of rings, and sheet formations in various derivatives. These structural insights can be valuable for understanding the compound's interactions and potential applications in material science and pharmaceuticals (Delgado et al., 2005).

Antimicrobial Activity

Multiple derivatives of the compound have shown notable antimicrobial activity against a range of gram-positive and gram-negative bacteria. This suggests potential applications in developing new antimicrobial agents, particularly in addressing resistant strains and improving existing therapeutic options (PansareDattatraya & Devan, 2015).

Cytotoxic Activity

Studies have demonstrated the compound's cytotoxic activity against various cancer cell lines, including leukemia and breast cancer cells. The insights into its cytotoxic mechanisms and structure-activity relationships can be crucial for designing targeted anticancer therapies (Nguyen et al., 2019).

Molecular Docking Studies

The compound and its derivatives have been subjected to molecular docking studies, indicating their potential interaction with biological targets. These studies help in understanding the binding efficiency and mode of action, which are essential for drug design and development (Petrou et al., 2023).

Antitumor Screening

Several derivatives of the compound have been screened for antitumor activity, revealing promising results against various cancer cell lines. The detailed analyses of these compounds offer valuable insights for anticancer drug discovery and the development of more effective therapeutic agents (Havrylyuk et al., 2010).